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Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed application notes and protocols for the use of Ridomil MZ in
controlling Pythium root rot in greenhouse research settings. The information is compiled from
various studies and technical datasheets to guide the experimental design and execution for
evaluating the efficacy of this fungicide.

Introduction to Ridomil MZ and Pythium Root Rot

Pythium root rot is a common and destructive disease in greenhouse production systems,
affecting a wide range of ornamental and vegetable crops.[1][2] Caused by various species of
the oomycete genus Pythium, the disease leads to damping-off of seedlings, root decay,
stunted growth, and in severe cases, plant death.[1] Pythium thrives in moist conditions and
can spread rapidly through irrigation water.[2]

Ridomil MZ is a broad-spectrum fungicide with both systemic and contact modes of action,
making it effective for the control of diseases caused by oomycete fungi.[3][4] Its active
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ingredients are:

o Metalaxyl-M (Mefenoxam): A systemic phenylamide fungicide that is rapidly absorbed by the
plant and transported acropetally.[3] It inhibits ribosomal RNA synthesis in the target
pathogen, thereby preventing its growth and proliferation within the plant tissue.[3]

» Mancozeb: A protective dithiocarbamate fungicide that acts on multiple sites in fungal
metabolism.[3] It provides a protective barrier on the plant surface, inhibiting spore
germination.[3]

The combination of a systemic and a contact fungicide in Ridomil MZ provides both curative
and preventative action against Pythium root rot.

Application Protocols

The following protocols are synthesized from greenhouse studies and product technical
information for the application of Ridomil MZ to control Pythium root rot.

2.1 Preventative Treatment Protocol

This protocol is designed for preventative application of Ridomil MZ before the onset of
disease symptoms.

Experimental Workflow for Preventative Treatment
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Caption: Experimental workflow for preventative application of Ridomil MZ.

Materials:
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» Ridomil MZ 68% WG (or equivalent formulation like Ridomil Gold MZ WG)

» Healthy seedlings of the desired plant species (e.g., tobacco, geranium, poinsettia)[5][6]

» Sterilized potting medium

e Pots or trays

e Pythium spp. inoculum (e.g., P. aphanidermatum, P. irregulare)[5][7]

e Greenhouse facility with controlled environment

Procedure:

e Plant Preparation:
o Transplant healthy seedlings into pots containing the sterilized potting medium.[5][7]
o Allow plants to acclimate for a few days before treatment.

e Fungicide Preparation:

o Prepare a stock solution of Ridomil MZ. For example, a concentration of 10 ppm can be
achieved by dissolving 0.125 g of Ridomil MZ 68% WG in 1 liter of water.

o Always refer to the product label for specific mixing instructions. Pre-mixing the wettable
granules into a smooth cream with a small amount of water before adding it to the final
volume is recommended to ensure proper dispersion.[3]

e Fungicide Application:

o Apply the Ridomil MZ suspension as a soil drench to the point of saturation.[5][7] Ensure
even distribution of the fungicide in the root zone. A typical application volume is sufficient
to displace approximately 10% of the liquid in the pot.[7]

¢ |noculation:

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b14444250/docs?utm_src=pdf-body#application-of-ridomil-mz-for-controlling-pythium-root-rot-in-greenhouse-studies
https://journals.ashs.org/view/journals/hortsci/50/9/article-p1319.xml
https://pubmed.ncbi.nlm.nih.gov/33320042/
https://journals.ashs.org/view/journals/hortsci/50/9/article-p1319.xml
https://veggies.msu.edu/wp-content/uploads/2023/01/2022-PDMR-16OT029-geranium-Pythium-drench-2021-Lukasko.pdf
https://journals.ashs.org/view/journals/hortsci/50/9/article-p1319.xml
https://veggies.msu.edu/wp-content/uploads/2023/01/2022-PDMR-16OT029-geranium-Pythium-drench-2021-Lukasko.pdf
https://www.benchchem.com/product/b14444250/docs?utm_src=pdf-body#application-of-ridomil-mz-for-controlling-pythium-root-rot-in-greenhouse-studies
https://www.benchchem.com/product/b14444250/docs?utm_src=pdf-body#application-of-ridomil-mz-for-controlling-pythium-root-rot-in-greenhouse-studies
https://pggwrightsonturf.com/Admin/Public/Download.aspx?file=Files%2fFiles%2fPublic%2fTurf%2fDuraTurf%2fAgrichemicals%2fFungicides%2fRidomil-Gold-MZ-WG-Label.pdf
https://www.benchchem.com/product/b14444250/docs?utm_src=pdf-body#application-of-ridomil-mz-for-controlling-pythium-root-rot-in-greenhouse-studies
https://journals.ashs.org/view/journals/hortsci/50/9/article-p1319.xml
https://veggies.msu.edu/wp-content/uploads/2023/01/2022-PDMR-16OT029-geranium-Pythium-drench-2021-Lukasko.pdf
https://veggies.msu.edu/wp-content/uploads/2023/01/2022-PDMR-16OT029-geranium-Pythium-drench-2021-Lukasko.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14444250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o On the same day as the fungicide application, inoculate the treated and control plants with
a known concentration of Pythium spp. inoculum.[8] Inoculum can be prepared by growing
the pathogen on a suitable medium like V8 agar and then transferring it to a carrier like
millet.[7] The infested carrier can then be mixed into the potting medium.[7]

 Incubation and Monitoring:

o Maintain the plants in a greenhouse with conditions favorable for Pythium development
(e.g., high moisture, moderate temperatures).[1]

o Monitor the plants regularly for disease symptoms.
o Data Collection:

o Assess disease severity at regular intervals (e.g., every 5 days for 45 days) using a rating
scale.[5]

o Measure plant growth parameters such as plant height, fresh weight, and dry weight at the
end of the experiment.

2.2 Curative Treatment Protocol

This protocol is for evaluating the efficacy of Ridomil MZ as a curative treatment after the
appearance of disease symptoms.

Experimental Workflow for Curative Treatment
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Caption: Experimental workflow for curative application of Ridomil MZ.
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Procedure:

Plant Preparation and Inoculation:

o Follow steps 1 and 4 from the preventative protocol to prepare and inoculate the plants.

Disease Development:

o Incubate the plants until the first signs of Pythium root rot appear. This could be, for
example, 10 days after inoculation.[8]

Fungicide Application:

o Prepare and apply the Ridomil MZ suspension as a soil drench as described in the
preventative protocol.

Incubation and Data Collection:

o Continue to incubate the plants and collect data on disease severity and plant growth as in
the preventative protocol.

Data Presentation

Quantitative data from greenhouse studies should be summarized in tables for easy
comparison between treatments.

Table 1: Efficacy of Ridomil MZ on Pythium Root Rot Severity in Tobacco Seedlings

. Pythium Damage Pythium Damage
Concentration

Treatment ( ) Score (0-5 scale) at Score (0-5 scale) at
m
A 9 DAI 22 DAI
Ridomil MZ
5 0.8
(metalaxyl)
Metalaxyl + Mancozeb 10 - 1.9
Untreated Control - Severely damaged Severely damaged
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Source: Adapted from a study on tobacco seedlings. A lower score indicates less root damage.

Table 2: Effect of Ridomil MZ on Geranium Plant Health and Growth in the Presence of
Pythium irregulare

Plant Health Rating (0-5

Treatment Plant Height (cm)
scale)
) ) Specific data not available in Specific data not available in
Ridomil MZ Treatment ) )
the provided search results the provided search results
Untreated Inoculated Significantly stunted High disease rating
Untreated Uninoculated Normal growth 0 (Healthy)

Note: Specific quantitative data for Ridomil MZ was not available in the cited study, but the
expected outcome is illustrated.[7]

Signaling Pathways and Mode of Action

Diagram: Mode of Action of Ridomil MZ Components
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Caption: Dual mode of action of Ridomil MZ against Pythium.

Explanation of the Diagram:

Ridomil MZ combines the systemic activity of Metalaxyl-M and the contact/protective action of
Mancozeb.

e Mancozeb acts as a protectant on the plant surface, where it inhibits the germination of
Pythium spores by disrupting multiple metabolic processes.

o Metalaxyl-M is absorbed by the plant and moves systemically within the tissues. If Pythium
has already infected the plant, Metalaxyl-M inhibits the pathogen's growth by targeting and
inhibiting ribosomal RNA synthesis, which is crucial for protein production and fungal
development.
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This dual-action mechanism makes Ridomil MZ effective for both preventing infection and
controlling existing, early-stage infections of Pythium root rot. For resistance management, it is
recommended to rotate Ridomil MZ with fungicides that have different modes of action.[3][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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